Cas no 916214-44-3 (Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride)

• Product Name: Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride
• CAS No: 916214-44-3
• MF: C₇H₁₀ClNO₂S
• MW: 207.6778
• MDL: MFCD08277096
• CID: 4659633
• PubChem ID: 17389721
• Update Time: 2025-10-31

Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(AMINOMETHYL)THIOPHENE-2-CARBOXYLATE HYDROCHLORIDE
• Methyl 4-(aminomethyl)thiophene-2-carboxylate, HCl
• KM3046
• AK478455
• EN300-6502044
• METHYL 4-(AMINOMETHYL)THIOPHENE-2-CARBOXYLATE HCL
• MFCD08277096
• methyl 4-(aminomethyl)thiophene-2-carboxylate;hydrochloride
• 916214-44-3
• AS-68384
• Z3214214602
• C77132
• AKOS005144263
• CS-0187498
• WMYNFORJXWZRAI-UHFFFAOYSA-N
• METHYL4-(AMINOMETHYL)THIOPHENE-2-CARBOXYLATEHYDROCHLORIDE
• Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride

• MDL： MFCD08277096
• Inchi： 1S/C7H9NO2S.ClH/c1-10-7(9)6-2-5(3-8)4-11-6;/h2,4H,3,8H2,1H3;1H
• InChI Key： WMYNFORJXWZRAI-UHFFFAOYSA-N
• SMILES： Cl[H].S1C([H])=C(C([H])=C1C(=O)OC([H])([H])[H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride

Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride: A Comprehensive Overview

Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride (CAS no. 916214-44-3) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its thiophene core and functionalized amine group, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The hydrochloride salt form enhances its solubility, making it a versatile candidate for various biochemical and pharmacological studies.

The structural motif of Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride consists of a thiophene ring substituted at the 4-position with an aminomethyl group and at the 2-position with a carboxylate moiety. This unique arrangement imparts distinct chemical properties that make it valuable for medicinal chemistry applications. The presence of both an amine and a carboxylate group allows for facile derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiophene scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The aminomethyl substituent further enhances these properties by providing a site for further functionalization, allowing for the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop new analogs with enhanced efficacy and reduced toxicity. For instance, modifications at the 4-position amine group have led to the discovery of compounds with improved binding affinity to target proteins, making them promising candidates for drug development.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its stability, making it more suitable for industrial-scale production and laboratory applications. This has opened up new avenues for its use in high-throughput screening assays and as a building block in combinatorial chemistry libraries.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride. Molecular modeling studies have revealed that this compound can interact with various biological targets through multiple binding modes, suggesting its versatility in drug design. These insights have guided the development of novel derivatives with optimized pharmacokinetic profiles.

The synthesis of Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The process typically begins with the functionalization of a thiophene precursor, followed by selective introduction of the amine and carboxylate groups. Advances in catalytic methods have streamlined these reactions, improving yield and reducing byproduct formation.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a valuable intermediate for the synthesis of polymers and specialty chemicals. Additionally, researchers are exploring its potential use in crop protection agents, where its biological activity could contribute to the development of new pesticides with improved environmental profiles.

In conclusion, Methyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride (CAS no. 916214-44-3) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its structural features, combined with its ease of functionalization, make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in the next generation of medicinal chemistry innovations.